Cas no 2228348-47-6 (5-(3-chloro-2,4-difluorophenyl)-1-methyl-1H-pyrazol-4-amine)

• Product Name: 5-(3-chloro-2,4-difluorophenyl)-1-methyl-1H-pyrazol-4-amine
• CAS No: 2228348-47-6
• MF: C₁₀H₈ClF₂N₃
• MW: 243.640427589417
• CID: 5753590
• PubChem ID: 165704243
• Update Time: 2025-05-27

5-(3-chloro-2,4-difluorophenyl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1980547
• 5-(3-chloro-2,4-difluorophenyl)-1-methyl-1H-pyrazol-4-amine
• 2228348-47-6

• Inchi： 1S/C10H8ClF2N3/c1-16-10(7(14)4-15-16)5-2-3-6(12)8(11)9(5)13/h2-4H,14H2,1H3
• InChI Key： CPVQEFNLTCAPPS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1F)C1=C(C=NN1C)N)F

Computed Properties

• Exact Mass: 243.0374813g/mol
• Monoisotopic Mass: 243.0374813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.8Ų

Additional information on 5-(3-chloro-2,4-difluorophenyl)-1-methyl-1H-pyrazol-4-amine

Comprehensive Overview of 5-(3-chloro-2,4-difluorophenyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 2228348-47-6)

The compound 5-(3-chloro-2,4-difluorophenyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 2228348-47-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the chloro-difluorophenyl moiety and the methylpyrazole core, make it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for heterocyclic compounds like 5-(3-chloro-2,4-difluorophenyl)-1-methyl-1H-pyrazol-4-amine has surged due to their versatility in medicinal chemistry. The presence of both fluorine and chlorine atoms enhances the molecule's lipophilicity and metabolic stability, which are critical factors in the development of new therapeutics. This compound is often explored in the context of kinase inhibitors and GPCR modulators, which are hot topics in current biomedical research.

One of the most frequently asked questions about CAS No. 2228348-47-6 revolves around its synthetic routes. The compound can be synthesized through multi-step organic reactions, including Pd-catalyzed cross-coupling and nucleophilic aromatic substitution. These methods are well-documented in peer-reviewed journals, making them accessible to chemists and researchers. Additionally, the compound's physicochemical properties, such as solubility and stability, are often discussed in forums and academic circles.

The agrochemical industry also shows interest in 5-(3-chloro-2,4-difluorophenyl)-1-methyl-1H-pyrazol-4-amine due to its potential as a precursor for crop protection agents. Fluorinated compounds are known for their efficacy in pest control, and this molecule's structural attributes align with the industry's need for environmentally friendly solutions. As sustainability becomes a global priority, researchers are investigating greener synthetic pathways for such compounds.

Another area of interest is the compound's role in material science. Its aromatic and heterocyclic components make it a candidate for developing advanced materials with unique electronic properties. For instance, it could be used in the design of organic semiconductors or fluorescent probes, which are essential for optoelectronic applications. This interdisciplinary potential further underscores the importance of CAS No. 2228348-47-6 in modern scientific research.

From a commercial perspective, the availability of 5-(3-chloro-2,4-difluorophenyl)-1-methyl-1H-pyrazol-4-amine is a key consideration for manufacturers and suppliers. The compound is typically offered in high purity grades, catering to the stringent requirements of pharmaceutical and agrochemical applications. Quality control measures, such as HPLC analysis and NMR spectroscopy, ensure its consistency and reliability for end-users.

In conclusion, 5-(3-chloro-2,4-difluorophenyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 2228348-47-6) is a multifaceted compound with broad applications across multiple industries. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the fields of drug discovery, agrochemical development, and material science. As scientific advancements continue, this compound is likely to play an even more prominent role in innovation.